Cas no 27593-18-6 (1-Cyclopentene-1-carboxylic acid, 2,5,5-trimethyl- (9CI))

• Product Name: 1-Cyclopentene-1-carboxylic acid, 2,5,5-trimethyl- (9CI)
• CAS No: 27593-18-6
• MF: C₉H₁₄O₂
• MW: 154.206263065338
• CID: 251300
• PubChem ID: 45116568
• Update Time: 2025-04-19

1-Cyclopentene-1-carboxylic acid, 2,5,5-trimethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1-Cyclopentene-1-carboxylic acid, 2,5,5-trimethyl- (9CI)
• 2,5,5-trimethylcyclopentene-1-carboxylic acid
• 1,1,4-Trimethyl-5-carboxy-cyclopentene-4
• 2,5,5-Trimethyl-1-cyclopentene-1-carboxylic acid
• 27593-18-6
• 2,5,5-Trimethylcyclopent-1-ene-1-carboxylic acid
• DTXSID80668460

• Inchi： 1S/C9H14O2/c1-6-4-5-9(2,3)7(6)8(10)11/h4-5H2,1-3H3,(H,10,11)
• InChI Key： JWSOLUOQJFATDI-UHFFFAOYSA-N
• SMILES： OC(C1=C(C)CCC1(C)C)=O

Computed Properties

• Exact Mass: 154.09942
• Monoisotopic Mass: 154.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2
• XLogP3: 2

Experimental Properties

• PSA: 37.3